![molecular formula C14H13N3O3 B14558324 (Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium](/img/structure/B14558324.png)
(Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium
Overview
Description
(Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium is a complex organic compound with a unique structure that includes a hydrazinylidene group and an oxido-phenylazanium moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium typically involves the reaction of 2-methoxycarbonylphenylhydrazine with an appropriate oxidizing agent. The reaction conditions often include a solvent such as ethanol or methanol, and the reaction is carried out at room temperature or slightly elevated temperatures to ensure complete conversion .
Industrial Production Methods
Industrial production of this compound may involve a continuous flow process where the reactants are fed into a reactor, and the product is continuously removed. This method ensures high efficiency and yield, making it suitable for large-scale production .
Chemical Reactions Analysis
Types of Reactions
(Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form more complex structures.
Reduction: Reduction reactions can convert the compound into its corresponding hydrazine derivative.
Substitution: The hydrazinylidene group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. The reactions are typically carried out under mild conditions to prevent decomposition of the compound .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield more complex aromatic compounds, while reduction can produce hydrazine derivatives .
Scientific Research Applications
Chemistry
In chemistry, (Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium is used as a building block for the synthesis of more complex molecules.
Biology
In biological research, this compound is studied for its potential as a bioactive molecule. Its interactions with various biological targets make it a candidate for drug development and other therapeutic applications .
Medicine
In medicine, this compound is being investigated for its potential use in treating various diseases. Its ability to interact with specific molecular targets makes it a promising candidate for drug development .
Industry
In industrial applications, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various industrial processes .
Mechanism of Action
The mechanism of action of (Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Similar Compounds
Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazinylidene]acetate: This compound has a similar hydrazinylidene group but differs in its ester functionality.
Methyl (Z)-2-chloro-3-(2-methoxycarbonylphenyl)prop-2-enoate: Another related compound with a similar aromatic structure but different substituents.
Uniqueness
(Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .
Properties
Molecular Formula |
C14H13N3O3 |
|---|---|
Molecular Weight |
271.27 g/mol |
IUPAC Name |
(Z)-[(2-methoxycarbonylphenyl)hydrazinylidene]-oxido-phenylazanium |
InChI |
InChI=1S/C14H13N3O3/c1-20-14(18)12-9-5-6-10-13(12)15-16-17(19)11-7-3-2-4-8-11/h2-10,15H,1H3/b17-16- |
InChI Key |
YGBOUXOILRYRMN-MSUUIHNZSA-N |
Isomeric SMILES |
COC(=O)C1=CC=CC=C1N/N=[N+](/C2=CC=CC=C2)\[O-] |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NN=[N+](C2=CC=CC=C2)[O-] |
Origin of Product |
United States |
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